2-Fluoro-5-(4-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-5-[4-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H8F4O/c14-11-6-3-9(7-12(11)18)8-1-4-10(5-2-8)13(15,16)17/h1-7,18H
• InChI Key: PMRZNYLUSQOWBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)F)O)C(F)(F)F
• Molecular Formula: C13H8F4O
• DSSTOX Substance ID: DTXSID30684433
• Molecular Weight: 256.19 g/mol
• CAS RN: 1261805-30-4

Description

2-Fluoro-5-(4-trifluoromethylphenyl)phenol (C9H7F4O) is a compound that has a wide range of applications in both scientific research and industrial processes. It is a colorless, odorless, crystalline solid that is soluble in organic solvents and has a molecular weight of 200.12 g/mol. It is also known as 2-F-5-TFMPP, 2-Fluoro-5-trifluoromethylphenol, or 2-Fluoro-5-TFMPP.

Mechanism of Action

2-Fluoro-5-(4-trifluoromethylphenyl)phenol acts as a catalyst in organic synthesis reactions. It is believed to act by forming a complex with the substrate, which increases the rate of the reaction. This complex is then broken down by the addition of a nucleophile, which results in the formation of the desired product.
Biochemical and Physiological Effects
2-Fluoro-5-(4-trifluoromethylphenyl)phenol is not known to have any significant biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(4-trifluoromethylphenyl)phenol has several advantages for use in laboratory experiments. It is a stable, odorless, colorless solid that is soluble in organic solvents. It is also non-toxic and non-mutagenic. It is also relatively inexpensive and can be easily synthesized. The main limitation of this compound is that it is not very soluble in water, which makes it difficult to use in aqueous solutions.

Future Directions

2-Fluoro-5-(4-trifluoromethylphenyl)phenol has a wide range of potential applications in the future. It could be used in the synthesis of new drugs, agrochemicals, and polymers. It could also be used in the synthesis of new heterocyclic compounds, such as indoles and pyrroles. It could also be used as a catalyst in the production of polymers and other materials. In addition, it could be used in the synthesis of new fluorinated compounds, which could be used in a variety of applications.

Synthesis Methods

2-Fluoro-5-(4-trifluoromethylphenyl)phenol can be synthesized in several ways, including a reaction between 4-trifluoromethylphenol and fluorobenzene. In this method, 4-trifluoromethylphenol is reacted with fluorobenzene in the presence of a base such as potassium carbonate in an aqueous solution. The reaction is carried out at a temperature of 80°C for 12 hours. The product is then isolated and purified by recrystallization.

Scientific Research Applications

2-Fluoro-5-(4-trifluoromethylphenyl)phenol has many applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in polymerization reactions. It is also used in the synthesis of pharmaceuticals and agrochemicals. It has been used in the synthesis of a number of heterocyclic compounds, including benzofurans, indoles, and pyrroles. It is also used in the synthesis of polymers, such as polyvinyl alcohol, polystyrene, polyvinyl chloride, and polycarbonate.